(6-Chloroimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone

• IUPAC Name: (6-chloroimidazo[1,2-a]pyridin-3-yl)-phenylmethanone
• InChI: InChI=1S/C14H9ClN2O/c15-11-6-7-13-16-8-12(17(13)9-11)14(18)10-4-2-1-3-5-10/h1-9H
• InChI Key: BODRMNRMPLDFPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CN=C3N2C=C(C=C3)Cl
• Molecular Formula: C14H9ClN2O
• Molecular Weight: 256.68 g/mol

Description

“(6-Chloroimidazo[1,2-a]pyridin-3-yl)(phenyl)methanone” is a chemical compound with the molecular formula C14H9ClN2O. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound consists of a 6-chloroimidazo[1,2-a]pyridin-3-yl group attached to a phenyl group via a methanone linkage. The molecular weight is 256.69.

Physical And Chemical Properties Analysis

This compound is a light yellow to yellow powder or crystals. The molecular weight is 256.69.

Scientific Research Applications

Synthesis and Optical Properties

• One-Pot Synthesis and Optical Properties : This compound has been synthesized using one-pot methods and analyzed for its optical properties. A study by Volpi et al. (2017) reports on the synthesis of related imidazo[1,5-a]pyridine derivatives, which were characterized for their absorption and fluorescence spectra, showing significant Stokes' shifts (Volpi et al., 2017).

Molecular Structure and Analysis

• Molecular Structure Studies : Research includes analyzing the molecular structure of similar compounds. For instance, Sivakumar et al. (2021) conducted a comprehensive experimental and theoretical vibrational study of a related molecule, evaluating its geometrical parameters and vibrational modes (Sivakumar et al., 2021).

• Crystal and Molecular Structure Analysis : Lakshminarayana et al. (2009) synthesized and characterized a related compound, focusing on its crystal and molecular structure through X-ray diffraction studies (Lakshminarayana et al., 2009).

Antimicrobial and Antiviral Activities

• Antimicrobial and Antiviral Studies : Several studies have evaluated the antimicrobial and antiviral properties of related compounds. Narasimhan et al. (2011) and Sharma et al. (2009) have investigated the antimicrobial activities of similar benzimidazole and pyridine derivatives (Narasimhan et al., 2011); (Sharma et al., 2009).

• Synthesis and Biological Evaluation : The synthesis and biological evaluation of related pyridine and pyrazoline derivatives have been conducted by Ravula et al. (2016), focusing on their anti-inflammatory and antibacterial properties (Ravula et al., 2016).

Photostability and Fluorescence Studies

• Photostability and Fluorescence : Jadhav et al. (2018) synthesized novel monoazo disperse dyes based on related structures, examining their fluorescence and photostability properties (Jadhav et al., 2018).

Molecular Docking and Anticancer Studies

• Molecular Docking and Anticancer Potential : Katariya et al. (2021) conducted molecular docking studies on novel oxazole clubbed pyridyl-pyrazolines, assessing their anticancer and antimicrobial potential (Katariya et al., 2021).

• Anticonvulsant Agents and Sodium Channel Blockers : Malik and Khan (2014) explored novel methanone derivatives as potential anticonvulsant agents and sodium channel blockers, indicating their potential in pharmaceutical applications (Malik & Khan, 2014).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of unique chemicals. The company does not collect analytical data for this product. The buyer assumes responsibility to confirm product identity and/or purity.